Cas no 1341477-49-3 (2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid structure
1341477-49-3 structure
Product Name:2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
CAS No:1341477-49-3
MF:C8H10F3N3O2
MW:237.17911195755
CID:6094859
PubChem ID:64178992
Update Time:2024-01-15

2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
    • 1H-Pyrazole-1-propanoic acid, α-(methylamino)-4-(trifluoromethyl)-
    • 2-(Methylamino)-3-(4-(trifluoromethyl)-1h-pyrazol-1-yl)propanoic acid
    • EN300-1139723
    • AKOS013498459
    • CS-0344760
    • 2-(methylamino)-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
    • 1341477-49-3
    • Inchi: 1S/C8H10F3N3O2/c1-12-6(7(15)16)4-14-3-5(2-13-14)8(9,10)11/h2-3,6,12H,4H2,1H3,(H,15,16)
    • InChI Key: ZKHXYQLQMBHUPG-UHFFFAOYSA-N
    • SMILES: C(N1N=CC(C(F)(F)F)=C1)C(NC)C(=O)O

Computed Properties

  • Exact Mass: 237.07251106g/mol
  • Monoisotopic Mass: 237.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 340.1±42.0 °C(Predicted)
  • pka: 2.00±0.10(Predicted)

2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Pricemore >>

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